Cas no 1341491-34-6 (8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1341491-34-6
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5332697
• Update Time: 2025-06-09

8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol
• 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol

• Inchi： 1S/C13H23NO/c15-13-7-11-5-6-12(8-13)14(11)9-10-3-1-2-4-10/h10-13,15H,1-9H2
• InChI Key： AASFCMMDTZVNFT-UHFFFAOYSA-N
• SMILES： OC1CC2CCC(C1)N2CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5

Additional information on 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol

Comprehensive Overview of 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1341491-34-6)

The compound 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1341491-34-6) is a bicyclic organic molecule featuring a unique structural framework. Its azabicyclo[3.2.1]octane core is a hallmark of many pharmacologically active compounds, making it a subject of interest in medicinal chemistry and drug discovery. The presence of a cyclopentylmethyl substituent and a hydroxyl group at the 3-position further enhances its potential for diverse applications, ranging from therapeutic agents to chemical intermediates.

In recent years, the demand for structurally complex molecules like 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol has surged, driven by advancements in synthetic chemistry and the need for novel bioactive compounds. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) targets, given the prevalence of azabicyclo scaffolds in neuroactive drugs. This aligns with current trends in neuroscience and mental health, where users frequently search for terms like "CNS drug scaffolds" or "bicyclic compounds in medicine."

The synthesis of 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol often involves multi-step organic reactions, including cyclization and functional group transformations. Its cyclopentylmethyl moiety introduces steric and electronic effects that can influence reactivity and binding affinity, a topic often explored in QSAR (Quantitative Structure-Activity Relationship) studies. For those interested in synthetic methodologies, keywords such as "azabicyclo[3.2.1]octane synthesis" or "cyclopentylmethyl derivatives" are commonly queried in academic and industrial research databases.

Beyond its synthetic appeal, 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol has garnered attention for its potential applications in asymmetric catalysis and chiral auxiliaries. The hydroxyl group at the 3-position offers a handle for further derivatization, enabling the creation of enantiomerically pure compounds. This is particularly relevant in the context of green chemistry and sustainable synthesis, where users often search for "chiral building blocks" or "stereoselective transformations."

From a pharmacological perspective, the azabicyclo[3.2.1]octane skeleton is a privileged structure in drug design, appearing in compounds targeting GPCRs (G-protein-coupled receptors) and ion channels. While 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol itself may not yet be a marketed drug, its structural features make it a valuable template for hit-to-lead optimization. This resonates with trending searches like "GPCR modulators" and "bicyclic amines in drug discovery."

In summary, 8-(cyclopentylmethyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1341491-34-6) represents a versatile and intriguing compound with broad implications in chemistry and biology. Its unique architecture and functional groups position it as a promising candidate for further exploration in both academic and industrial settings. As interest in azabicyclic compounds continues to grow, this molecule stands out as a compelling subject for future research and development.